Cas no 62621-11-8 (Benzoic acid, 2-methyl-4-nitro-, 1-methylethyl ester)

• Product Name: Benzoic acid, 2-methyl-4-nitro-, 1-methylethyl ester
• CAS No: 62621-11-8
• MF: C₁₁H₁₃NO₄
• MW: 223.225223302841
• CID: 437701
• PubChem ID: 62738059
• Update Time: 2025-04-19

Benzoic acid, 2-methyl-4-nitro-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-methyl-4-nitro-, 1-methylethyl ester
• propan-2-yl 2-methyl-4-nitrobenzoate
• DTXSID20734456
• 62621-11-8
• AKOS012031243

• Inchi： 1S/C11H13NO4/c1-7(2)16-11(13)10-5-4-9(12(14)15)6-8(10)3/h4-7H,1-3H3
• InChI Key： HVAVFDHRABCTLW-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1C)[N+](=O)[O-])=O)C(C)C

Computed Properties

• Exact Mass: 223.08449
• Monoisotopic Mass: 223.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 69.44